4-(2-Methanesulfonyl-pyrimidin-4-yloxy)-benzene-1,2-diamine

• Molecular Formula: C11H12N4O3S
• Molecular Weight: 280.31 g/mol
• IUPAC Name: 4-(2-methylsulfonylpyrimidin-4-yl)oxybenzene-1,2-diamine
• InChI: InChI=1S/C11H12N4O3S/c1-19(16,17)11-14-5-4-10(15-11)18-7-2-3-8(12)9(13)6-7/h2-6H,12-13H2,1H3
• InChI Key: UXSFFAIWSBESAQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NC=CC(=N1)OC2=CC(=C(C=C2)N)N

Description

4-(2-Methanesulfonyl-pyrimidin-4-yloxy)-benzene-1,2-diamine is a useful research compound. Its molecular formula is C11H12N4O3S and its molecular weight is 280.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(3,4-Dinitro-phenoxy)-2-methylsulfonyl-pyrimidine (Step A, 1.0 g, 2.9 mmol, 1.0 eq.) was dissolved in MeOH (50 mL) and the atmosphere was replaced by argon. A catalytic amount of 10% Pd/C was added and the argon was replaced by a H2 atmosphere. The mixture was stirred for 16 h at RT at atmospheric pressure. More Pd/C was added after the atm was replaced by argon, then the reaction was stirred under H2 at RT for 48 h. The Pd/C was filtered off and the crude aniline was purified using column chromatography (0-100% EtOAc in hexanes) to give 4-(2-methanesulfonyl-pyrimidin-4-yloxy)-benzene-1,2-diamine.